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Introduction

2-Hexanol butanoate (C10H2002), an ester recognized for its characteristic fruity aroma, finds
applications in various industries, including flavors and fragrances. For scientific research and
development, particularly in fields like drug delivery and environmental science, understanding
its physicochemical properties, such as aqueous solubility and partition coefficient, is
paramount. These parameters govern the compound's behavior in both biological and
environmental systems, influencing its absorption, distribution, metabolism, and excretion
(ADME) profile, as well as its environmental fate. This technical guide provides a
comprehensive overview of the available data on the solubility and partition coefficient of 2-
Hexanol butanoate, alongside detailed experimental protocols for their determination.

Physicochemical Properties of 2-Hexanol Butanoate

The solubility and partition coefficient are critical descriptors of a molecule's hydrophilicity and
lipophilicity. While experimentally determined data for 2-Hexanol butanoate is limited in
publicly accessible literature, reliable estimations and data for similar compounds provide
valuable insights.

Quantitative Data Summary
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The following table summarizes the available quantitative data for the key physicochemical
properties of 2-Hexanol butanoate. It is important to note that much of the currently available
data is based on computational estimations.

Property Value Data Type Source
Water Solubility 38.59 mg/L at 25 °C Estimated [1]
Poorly soluble in o

Qualitative [2]
water
Partition Coefficient LogP (o/w): 3.686 Estimated [1]
Other Properties
Molecular Weight 172.26 g/mol Calculated [2][3]

- ) 194.00 to 195.00 °C at _

Boiling Point Experimental [1]

760.00 mm Hg

0.413 mmHg at 25.00 )
Vapor Pressure oc Estimated [1]
Solubility in Organic Soluble in ethanol and o

Qualitative [2]

Solvents ether

Experimental Protocols

Accurate determination of solubility and partition coefficient relies on standardized experimental
methodologies. The following sections detail the widely accepted protocols that are applicable
to neutral organic compounds like 2-Hexanol butanoate.

Determination of Aqueous Solubility: OECD Guideline
105 (Flask Method)

The flask method, as described in OECD Guideline 105, is a straightforward and reliable
technique for determining the water solubility of substances.[1][2][4][5]

Principle: A supersaturated solution of the test substance in water is prepared and allowed to
equilibrate. After equilibration, the concentration of the dissolved substance in the aqueous
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phase is measured.

Apparatus:

Glass flasks with stoppers

Constant temperature water bath or shaker

Analytical balance

Centrifuge (optional)

Analytical instrument for quantification (e.g., Gas Chromatography with Flame lonization
Detector - GC-FID, High-Performance Liquid Chromatography - HPLC)

Procedure:

Preparation: Add an excess amount of 2-Hexanol butanoate to a clean glass flask
containing purified water.

o Equilibration: Stopper the flask and agitate it in a constant temperature bath (e.g., 25 °C) for
a sufficient period to reach equilibrium (typically 24-48 hours).

o Phase Separation: Allow the mixture to stand at the same constant temperature to permit
phase separation. If necessary, centrifugation can be used to separate the undissolved ester
from the aqueous phase.

o Sampling: Carefully withdraw a sample from the clear aqueous phase, ensuring no
undissolved droplets or solid particles are included.

o Quantification: Analyze the concentration of 2-Hexanol butanoate in the collected aqueous
sample using a validated analytical method (e.g., GC-FID).

Replicate Analysis: Perform the experiment in triplicate to ensure the reliability of the results.

Determination of Partition Coefficient (logP): OECD
Guideline 107 (Shake Flask Method)
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The shake flask method is the traditional and most widely recognized method for determining
the octanol-water partition coefficient (logP).[6][7][8]

Principle: The test substance is dissolved in a two-phase system of n-octanol and water. The
system is shaken to facilitate partitioning, and after equilibrium is reached, the concentration of
the substance in each phase is determined. The partition coefficient is the ratio of the
concentration in the octanol phase to that in the aqueous phase.

Apparatus:

Separatory funnels or glass tubes with stoppers

Mechanical shaker

Centrifuge

Analytical instrument for quantification (e.g., GC-FID, HPLC)

Procedure:

» Solvent Saturation: Pre-saturate the n-octanol with water and the water with n-octanol by
shaking them together for 24 hours and then allowing the phases to separate.

o Test Solution Preparation: Prepare a stock solution of 2-Hexanol butanoate in n-octanol.

» Partitioning: Add a known volume of the stock solution to a separatory funnel containing a
known volume of the pre-saturated water.

« Equilibration: Shake the funnel for a predetermined period to allow for the partitioning of the
ester between the two phases until equilibrium is achieved.

o Phase Separation: Allow the phases to separate. Centrifugation is often required to ensure
complete separation, especially if emulsions form.

o Sampling: Carefully sample both the n-octanol and the aqueous phases.

o Quantification: Determine the concentration of 2-Hexanol butanoate in each phase using a
suitable analytical method.
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Calculation: Calculate the partition coefficient (P) as the ratio of the concentration in the n-

octanol phase to the concentration in the aqueous phase. The logP is the base-10 logarithm
of this value.

Visualizations
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Caption: Workflow for determining aqueous solubility using the flask method.
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Caption: Workflow for determining the partition coefficient (logP) via the shake flask method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

